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Compound of Interest

Compound Name: 1-Bromo-3-chloropropane

Cat. No.: B140262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-chloropropane (CAS

No. 109-70-6), a versatile bifunctional alkylating agent. It details the compound's chemical and

physical properties, experimental protocols for its synthesis and key applications, and essential

safety and handling information. This document is intended to serve as a valuable resource for

professionals in research, development, and manufacturing within the chemical and

pharmaceutical industries.

General Information
1-Bromo-3-chloropropane, also known as trimethylene chlorobromide, is a halogenated

alkane featuring both a bromine and a chlorine atom on a three-carbon chain.[1][2] This dual

halogenation provides differential reactivity, making it a valuable building block in organic

synthesis.[3] The bromine atom, being a better leaving group than chlorine, allows for selective

nucleophilic substitution reactions.[4] It is primarily used as an intermediate in the production of

pharmaceuticals, agrochemicals, and other specialty chemicals.[2][3][5][6]
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Identifier Value

CAS Number 109-70-6[7]

Molecular Formula C₃H₆BrCl[5]

Linear Formula Cl(CH₂)₃Br

Molecular Weight 157.44 g/mol [5]

Synonyms
Trimethylene chlorobromide, 3-Bromopropyl

chloride, 3-Chloropropyl bromide[2]

Properties
1-Bromo-3-chloropropane is a colorless to pale yellow liquid with a characteristic sweet odor.

[3][6] It is denser than water and has low solubility in aqueous solutions but is soluble in many

organic solvents.[8]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[6]

Boiling Point 143.3 - 145 °C[8]

Melting Point -58.9 °C[8]

Density 1.592 g/mL at 25 °C

Flash Point 57 °C (135 °F)[7]

Refractive Index 1.486 at 20 °C

Vapor Pressure 7.5 hPa at 20 °C

Vapor Density 5.4 (Air = 1)[8]

Water Solubility 2.240 g/L at 25 °C

LogP 2.18[8]
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Synthesis of 1-Bromo-3-chloropropane
The most common industrial synthesis of 1-Bromo-3-chloropropane is through the anti-

Markovnikov free-radical addition of anhydrous hydrogen bromide (HBr) to allyl chloride.[5][7]

This reaction is typically initiated by peroxides or UV light.

Synthesis of 1-Bromo-3-chloropropane

Reactants

Conditions

Product
Allyl Chloride (CH₂=CHCH₂Cl)

1-Bromo-3-chloropropane (BrCH₂CH₂CH₂Cl)

+ HBr

Hydrogen Bromide (HBr)

Peroxide Initiator (e.g., Dibenzoyl Peroxide)

Initiator

Alkylation with 1-Bromo-3-chloropropane

1-Bromo-3-chloropropane
Br-CH₂-CH₂-CH₂-Cl

Alkylated Product
Nu-CH₂-CH₂-CH₂-Cl

SN2 Reaction

Bromide Ion (Br⁻)

Leaving Group

Nucleophile (Nu⁻)
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RNA Isolation Workflow

1. Homogenize sample in TRIzol® Reagent

2. Add 1-Bromo-3-chloropropane and centrifuge

3. Collect aqueous phase (contains RNA)

4. Precipitate RNA with isopropanol

5. Wash RNA pellet with ethanol

6. Resuspend RNA in RNase-free water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140262#1-bromo-3-chloropropane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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